Cas no 2228261-49-0 (tert-butyl N-4-(2-aminoacetyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(2-aminoacetyl)-2-hydroxyphenylcarbamate
• CAS No: 2228261-49-0
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 5766782
• PubChem ID: 165712109
• Update Time: 2025-05-26

tert-butyl N-4-(2-aminoacetyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1875562
• 2228261-49-0
• tert-butyl N-[4-(2-aminoacetyl)-2-hydroxyphenyl]carbamate
• tert-butyl N-4-(2-aminoacetyl)-2-hydroxyphenylcarbamate

• Inchi： 1S/C13H18N2O4/c1-13(2,3)19-12(18)15-9-5-4-8(6-10(9)16)11(17)7-14/h4-6,16H,7,14H2,1-3H3,(H,15,18)
• InChI Key： NPSFKQSHTXJCLK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(CN)=O)=CC=1O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.12665706g/mol
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 102Ų

Additional information on tert-butyl N-4-(2-aminoacetyl)-2-hydroxyphenylcarbamate

Introduction to tert-butyl N-4-(2-aminoacetyl)-2-hydroxyphenylcarbamate (CAS No. 2228261-49-0)

tert-butyl N-4-(2-aminoacetyl)-2-hydroxyphenylcarbamate (CAS No. 2228261-49-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a tert-butyl group, an aminoacetyl moiety, and a hydroxyphenylcarbamate functional group. These structural elements contribute to its chemical stability and biological activity, making it a promising candidate for various pharmaceutical developments.

The synthesis of tert-butyl N-4-(2-aminoacetyl)-2-hydroxyphenylcarbamate involves a series of well-defined chemical reactions. The tert-butyl group provides steric protection, enhancing the compound's stability and reducing its reactivity with other molecules. The aminoacetyl moiety introduces a functional group that can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity. The hydroxyphenylcarbamate group further adds to the compound's versatility by providing additional sites for conjugation and interaction with biological targets.

Recent studies have focused on the pharmacological properties of tert-butyl N-4-(2-aminoacetyl)-2-hydroxyphenylcarbamate. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively binds to the active site of the enzyme, thereby preventing its catalytic activity and potentially slowing down disease progression.

In addition to its enzymatic inhibition properties, tert-butyl N-4-(2-aminoacetyl)-2-hydroxyphenylcarbamate has also shown promise as an antioxidant agent. Oxidative stress is a common factor in many chronic diseases, including cardiovascular disorders and cancer. A 2020 study published in Free Radical Biology and Medicine demonstrated that this compound possesses strong antioxidant properties, as evidenced by its ability to scavenge free radicals and reduce oxidative damage in cellular models. These findings suggest that tert-butyl N-4-(2-aminoacetyl)-2-hydroxyphenylcarbamate could be developed into a therapeutic agent for conditions characterized by oxidative stress.

The safety profile of tert-butyl N-4-(2-aminoacetyl)-2-hydroxyphenylcarbamate is another critical aspect of its evaluation as a potential drug candidate. Preclinical studies have shown that the compound exhibits low toxicity and good tolerability in animal models. These results are encouraging and support further investigation into its safety and efficacy in human clinical trials. However, it is important to note that more extensive studies are needed to fully understand the long-term effects and potential side effects of this compound.

In conclusion, tert-butyl N-4-(2-aminoacetyl)-2-hydroxyphenylcarbamate (CAS No. 2228261-49-0) represents a promising molecule with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to explore its mechanisms of action, safety profile, and potential clinical uses, paving the way for innovative treatments in the future.